5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide

• IUPAC Name: 5-amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide
• InChI: InChI=1S/C13H20ClN3O/c1-3-17(4-2)8-7-16-13(18)11-9-10(15)5-6-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3,(H,16,18)
• InChI Key: MHDKMRSSHCIOKM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=C(C=CC(=C1)N)Cl
• Molecular Formula: C13H20ClN3O
• Molecular Weight: 269.77 g/mol
• CAS No.: 890-58-4

Description

“5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide” is a chemical compound with the molecular formula C13H20ClN3O. It is a member of the class of benzamides.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the 4-amino-N-[2(diethylamino)ethyl]benzamide-tetraphenylborate complex was synthesized by reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature through an ion-associate reaction.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic methods such as NMR, HPLC, LC-MS, UPLC. The compound has a molecular weight of 269.770 Da.

Chemical Reactions Analysis

The compound can participate in ion-associate reactions. For example, it can react with sodium tetraphenyl borate to form a complex.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 269.770 Da. More detailed physical and chemical properties such as melting point, boiling point, etc., are not available in the retrieved sources.

Scientific Research Applications

Transformation and Excretion in Biological Systems

Research on 4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-methoxybenzamide, a related compound, highlights its transformation and excretion in biological systems, specifically in rabbits. The study identified various transformation products of this compound in rabbit urine, contributing to understanding its metabolic pathways (Arita, Hori, Ito, Ichikawa, & Uesugi, 1970).

Pharmacokinetics and Metabolic Interconversion

Another study explored the pharmacokinetics and metabolic interconversion of a similar compound, 4-amino-5-chloro-2-[(methylsulfinyl)ethoxy]-N-[2-(diethylamino)ethyl] benzamide, in rats. This research provides insights into the compound's absorption, distribution, metabolism, and excretion, highlighting its potential therapeutic applications (Kuo, Poole, Hwang, & Cheng, 1993).

Structural Analysis and Characterization

The structural analysis of benzamide derivatives, including amino-5-chloro-2-methoxy-N-{2-(N-(p-roethoxybenzyl)methylamino)-1,1-dimethylethyl} benzamide, is crucial for understanding their molecular properties and potential therapeutic applications. Such studies involve crystallography and molecular modeling to determine the precise arrangement of atoms in these molecules (Furuya, Iwanami, Takénaka, & Sasada, 1985).

Electroluminescent Compound Synthesis

In the field of materials science, derivatives of 5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide have been synthesized for use in organic electroluminescent compounds. These compounds play a critical role in the development of new materials for electronic and photonic applications (Shi Juan-ling, 2006).

Potential Antineoplastic and Antifilarial Agents

Several studies have synthesized and evaluated derivatives of this compound for their potential as antineoplastic and antifilarial agents. These studies explore the compound's efficacy in inhibiting the growth of cancer cells and its use in treating filarial infections, indicating its therapeutic potential in these areas (Ram, Wise, Wotring, Mccall, & Townsend, 1992).

Future Directions

The future directions for “5-Amino-2-chloro-N-[2-(diethylamino)ethyl]benzamide” could involve further exploration of its potential applications, such as its antibacterial activity. More research is needed to fully understand its properties and potential uses.